Cas no 114969-85-6 (5-bromo-6-methylpyrimidine-4-carbonitrile)

5-bromo-6-methylpyrimidine-4-carbonitrile structure
114969-85-6 structure
Product name:5-bromo-6-methylpyrimidine-4-carbonitrile
CAS No:114969-85-6
MF:C6H4N3Br
MW:198.02
MDL:MFCD18804001
CID:2624763
PubChem ID:13860997

5-bromo-6-methylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-6-methylpyrimidine-4-carbonitrile
    • 114969-85-6
    • 5-BROMO-4-CYANO-6-METHYLPYRIMIDINE
    • SCHEMBL15666218
    • 4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
    • DTXCID60502151
    • CS-0451783
    • SB56398
    • MFCD18804001
    • Z1216824767
    • DTXSID20551367
    • EN300-2954825
    • 5-Bromo-6-methylpyrimidine-4-carbonitrile
    • MDL: MFCD18804001
    • Inchi: InChI=1S/C6H4BrN3/c1-4-6(7)5(2-8)10-3-9-4/h3H,1H3
    • InChI Key: IHVQXLDXNIMTEY-UHFFFAOYSA-N
    • SMILES: CC1=NC=NC(C#N)=C1Br

Computed Properties

  • Exact Mass: 196.95886Da
  • Monoisotopic Mass: 196.95886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.6Ų

5-bromo-6-methylpyrimidine-4-carbonitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2954825-2.5g
5-bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95.0%
2.5g
$1874.0 2025-03-19
Enamine
EN300-2954825-0.1g
5-bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95.0%
0.1g
$331.0 2025-03-19
Chemenu
CM319342-1g
5-Bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95%
1g
$639 2021-08-18
Enamine
EN300-2954825-1.0g
5-bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95.0%
1.0g
$956.0 2025-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC2122-100MG
5-bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95%
100MG
¥ 1,036.00 2023-03-15
Aaron
AR000G7W-5g
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
114969-85-6 95%
5g
$3840.00 2023-12-16
Aaron
AR000G7W-1g
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
114969-85-6 95%
1g
$1340.00 2025-02-13
Enamine
EN300-2954825-10g
5-bromo-6-methylpyrimidine-4-carbonitrile
114969-85-6 95%
10g
$4114.0 2023-09-06
1PlusChem
1P000FZK-1g
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
114969-85-6 95%
1g
$1244.00 2023-12-26
1PlusChem
1P000FZK-10g
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
114969-85-6 95%
10g
$5147.00 2023-12-26

5-bromo-6-methylpyrimidine-4-carbonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:114969-85-6)5-bromo-6-methylpyrimidine-4-carbonitrile
Purity:99%
Quantity:5g
Price ($):1544.0